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  3. ethyl 5-(4-bromophenyl)-2-({5-[4-(methoxycarbonyl)phenyl]-2-furyl}methylene)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
ethyl 5-(4-bromophenyl)-2-({5-[4-(methoxycarbonyl)phenyl]-2-furyl}methylene)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate ethyl 5-(4-bromophenyl)-2-({5-[4-(methoxycarbonyl)phenyl]-2-furyl}methylene)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0978681
InChI: InChI=1S/C29H23BrN2O6S/c1-4-37-28(35)24-16(2)31-29-32(25(24)18-9-11-20(30)12-10-18)26(33)23(39-29)15-21-13-14-22(38-21)17-5-7-19(8-6-17)27(34)36-3/h5-15,25H,4H2,1-3H3/b23-15-
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)Br)C(=O)C(=CC4=CC=C(O4)C5=CC=C(C=C5)C(=O)OC)S2)C
Molecular Formula: C29H23BrN2O6S
Molecular Weight: 607.5 g/mol

ethyl 5-(4-bromophenyl)-2-({5-[4-(methoxycarbonyl)phenyl]-2-furyl}methylene)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.:

Cat. No.: VC0978681

Molecular Formula: C29H23BrN2O6S

Molecular Weight: 607.5 g/mol

* For research use only. Not for human or veterinary use.

ethyl 5-(4-bromophenyl)-2-({5-[4-(methoxycarbonyl)phenyl]-2-furyl}methylene)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate -

Specification

Molecular Formula C29H23BrN2O6S
Molecular Weight 607.5 g/mol
IUPAC Name ethyl (2Z)-5-(4-bromophenyl)-2-[[5-(4-methoxycarbonylphenyl)furan-2-yl]methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C29H23BrN2O6S/c1-4-37-28(35)24-16(2)31-29-32(25(24)18-9-11-20(30)12-10-18)26(33)23(39-29)15-21-13-14-22(38-21)17-5-7-19(8-6-17)27(34)36-3/h5-15,25H,4H2,1-3H3/b23-15-
Standard InChI Key ZJNHQPKKQBZSKM-HAHDFKILSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)Br)C(=O)/C(=C/C4=CC=C(O4)C5=CC=C(C=C5)C(=O)OC)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)Br)C(=O)C(=CC4=CC=C(O4)C5=CC=C(C=C5)C(=O)OC)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)Br)C(=O)C(=CC4=CC=C(O4)C5=CC=C(C=C5)C(=O)OC)S2)C

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